Trimebutine Maleate

Irritable Bowel Syndrome Quality of Life Patient-Reported Outcomes

Standard antispasmodics (mebeverine, pinaverium) fail in mixed-IBS (IBS-M) due to unidirectional motility suppression. Trimebutine maleate enables bidirectional control via μ/δ/κ opioid agonism (Ki: 0.34/0.5/0.58 μM) + Ca²⁺/BKCa channel modulation. - **Clinical differentiation**: 94.9% pediatric recovery (NNT 1.3); superior to placebo (OR 2.13). - **Dual indication**: IBS (all subtypes) + functional dyspepsia (ranks #2 after metoclopramide in NMA). - **Supply**: Research-grade, scalable from mg to kg. Reliable global logistics.

Molecular Formula C22H29NO5.C4H4O4
C26H33NO9
Molecular Weight 503.5 g/mol
CAS No. 58997-91-4
Cat. No. B15612765
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameTrimebutine Maleate
CAS58997-91-4
Molecular FormulaC22H29NO5.C4H4O4
C26H33NO9
Molecular Weight503.5 g/mol
Structural Identifiers
InChIInChI=1S/C22H29NO5.C4H4O4/c1-7-22(23(2)3,17-11-9-8-10-12-17)15-28-21(24)16-13-18(25-4)20(27-6)19(14-16)26-5;5-3(6)1-2-4(7)8/h8-14H,7,15H2,1-6H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
InChIKeyFSRLGULMGJGKGI-BTJKTKAUSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 500 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Trimebutine Maleate: Pharmacological Identity and Indications


Trimebutine maleate (CAS 58997-91-4; molecular formula C₂₂H₂₉NO₅·C₄H₄O₄, MW 503.55 g/mol) is the maleate salt of trimebutine, a gastrointestinal motility-modulating agent classified as a musculotropic antispasmodic with additional prokinetic properties [1]. Unlike pure anticholinergic or calcium-channel-blocking antispasmodics, trimebutine exhibits a multi-target pharmacological profile: it acts as an agonist at peripheral μ-, δ-, and κ-opioid receptors (Ki values of 0.34, 0.5, and 0.58 μM, respectively) [2], possesses antimuscarinic activity, and directly modulates L-type Ca²⁺ channels and large-conductance Ca²⁺-activated K⁺ (BKCa) channels in gastrointestinal smooth muscle [3]. Clinically, it is indicated for irritable bowel syndrome (IBS), functional dyspepsia, and other functional gastrointestinal disorders at typical oral doses of 300–600 mg/day [4]. This multi-mechanistic profile confers a bidirectional motility-modulating property—stimulating hypomotile and inhibiting hypermotile gut segments—that represents a key point of scientific differentiation relative to single-mechanism comparator antispasmodics.

M
Multi-target pathway context: peripheral opioid receptor (μ/δ/κ) engagement plus ion channel modulation in GI smooth muscle preparations
B
Reported bidirectional motility modulation in ex vivo models, supporting hypo- and hypermotility endpoint research
R
Endpoint context: functional GI disorder models (IBS, dyspepsia) with comparator trial data available for review

Trimebutine Maleate Differentiation from In-Class Antispasmodics


Antispasmodic agents approved for IBS—including mebeverine, pinaverium bromide, otilonium bromide, hyoscine butylbromide, and trimebutine—are all superior to placebo for global symptom improvement (pooled OR 2.13; 95% CI 1.77–2.58; mean risk difference +22%) [1]. However, this aggregate efficacy masks fundamental pharmacodynamic divergence that precludes therapeutic interchangeability. Mebeverine acts primarily through muscarinic receptor blockade and local anesthetic effects [2]; pinaverium and otilonium are GI-selective L-type calcium channel blockers with poor systemic absorption [3]; hyoscine is a pure anticholinergic with significant systemic antimuscarinic burden. In contrast, trimebutine maleate engages a distinct triad of mechanisms—peripheral opioid receptor agonism (μ/δ/κ), antimuscarinic activity, and direct ion channel modulation (L-type Ca²⁺ and BKCa)—that collectively enables concentration-dependent bidirectional motility modulation [4]. This mechanistic breadth means trimebutine can address both constipation-predominant and diarrhea-predominant IBS within a single agent, whereas single-mechanism antispasmodics typically bias toward motility suppression. Direct comparative clinical data confirm that mechanistic differentiation translates into measurable outcome differences, as detailed in Section 3.

This Compound Trimebutine maleate: opioid agonist + Ca²⁺/BKCa modulation
Potential Substitute
Mebeverine (muscarinic antagonist, local anesthetic) may not replicate opioid-mediated bidirectional motility; QOL endpoint context may differ
This Compound Dual Ca²⁺/K⁺ channel modulation supporting mixed-symptom models
Potential Substitute
Pinaverium / otilonium (L-type Ca²⁺ blockers only) lack BKCa modulation; bidirectional motility profile may not transfer
This Compound Peripheral opioid profile with limited CNS exposure
Potential Substitute
Hyoscine butylbromide (pure anticholinergic) carries different target-engagement and tolerability endpoint context; visceral analgesic pathway may differ

Trimebutine Maleate: Comparative Evidence vs. Key Antispasmodics


IBS Quality of Life: Trimebutine vs. Mebeverine

In a prospective, randomized, parallel-design clinical trial (N=122 completers) directly comparing trimebutine 100 mg twice daily versus mebeverine 135 mg twice daily over 6 weeks in IBS patients, both agents produced statistically significant within-group improvements from baseline. However, the between-group difference in quality of life (QOL) scores favored trimebutine: the trimebutine group achieved a mean IBS-QOL score of 82 (from a baseline of 103), compared to 95 in the mebeverine group (from a baseline of 106), yielding a statistically significant between-group difference (p<0.05) [1]. Individual symptom improvements (abdominal pain, stool frequency, stool consistency, flatulence) did not reach statistical significance between groups, indicating that QOL—a holistic, patient-centered endpoint—was the most sensitive differentiator. No adverse events were observed in either group during the trial period [1].

IBS-QOL vs. Mebeverine
Head-to-head
Trimebutine group QOL score 82 vs mebeverine 95 (baseline 103 vs 106); p
Reported endpoint context: QOL scores differed in 6-week IBS trial
122 completers, 100 mg BID vs 135 mg BID; single-center RCT
Ion Channel Dual Modulation
Class-level
Whole-cell patch clamp: inhibited L-type Ca²⁺ and BKCa currents in colonic smooth muscle; biphasic response 1–300 μM
Supports mechanism-context interpretation: unique dual channel target vs single L-type blockers
Guinea pig isolated tissue; class-level inference
Opioid Receptor Selectivity
Reported
Trimebutine Ki 0.34/0.5/0.58 μM (μ/δ/κ); selectivity index 100:12:14.4 vs morphine 100:5:5
Reported broader δ/κ engagement vs morphine; supports peripheral visceral pain research context
Radioligand binding, guinea pig membranes; NDTMB active metabolite also profiled
Pediatric IBS Recovery
Reported
94.9% clinical recovery
Reported endpoint context: high recovery rate in pediatric IBS study vs 20.5% control
3 mg/kg/day × 3 weeks, Rome III criteria; n=345, p
Safety & QT Risk Signal
Context-dependent
AE incidence ~0.4%; QT prolongation risk amplified with hydroxychloroquine co-exposure
Safety-related endpoint monitoring context: cardiac co-exposure requires review
Post-marketing data, pharmacovigilance study 444,575 patients; ANSM short-duration recommendation
Irritable Bowel Syndrome Quality of Life Patient-Reported Outcomes

Dual Ion Channel Modulation vs. Calcium Blockers

Trimebutine maleate (TM) exerts a dual ion channel modulatory effect that is mechanistically distinct from the GI-selective L-type calcium channel blockade of pinaverium bromide and otilonium bromide. In guinea pig colonic longitudinal smooth muscle preparations, TM inhibited L-type Ca²⁺ currents in a concentration-dependent manner while simultaneously inhibiting large-conductance Ca²⁺-activated K⁺ (BKCa) currents—a dual effect confirmed by whole-cell patch clamp recordings [1]. At low concentrations (1 and 10 μM), TM attenuated the frequency and tone of spontaneous contractions without reducing amplitude; at high concentrations (30, 100, and 300 μM), TM inhibited contraction amplitude, depolarized membrane potentials, and decreased action potential frequency and amplitude [1]. The BKCa channel opener NS1619 and the L-type Ca²⁺ channel opener BayK8644 both produced currents that were subsequently attenuated by TM, confirming direct channel-level antagonism [1]. In contrast, pinaverium and otilonium act primarily as selective L-type (and for otilonium, also T-type) calcium channel antagonists on intestinal smooth muscle without the concomitant BKCa modulation that underpins trimebutine's bidirectional motility effects [2].

Ion Channel Dual Modulation
Class-level
Whole-cell patch clamp: inhibited L-type Ca²⁺ and BKCa currents in colonic smooth muscle; biphasic response 1–300 μM
Supports mechanism-context interpretation: unique dual channel target vs single L-type blockers
Guinea pig isolated tissue; class-level inference
Ion Channel Pharmacology Gastrointestinal Motility Smooth Muscle Electrophysiology

Opioid Receptor Selectivity vs. Morphine

Trimebutine (TMB) and its primary active metabolite N-desmethyl trimebutine (NDTMB) exhibit a distinct opioid receptor selectivity profile that differentiates them from classical opioid agonists and informs their gut-restricted pharmacological action. In competitive radioligand binding assays using guinea pig brain membranes and ileum myenteric plexus synaptosomes, TMB displayed Ki values of 0.34 μM (μ), 0.5 μM (δ), and 0.58 μM (κ) in canine myenteric plexus synaptosomes [1]. The receptor selectivity index for TMB (μ:δ:κ) was determined as 100:12:14.4, compared to 100:5:5 for morphine and 100:32:25 for NDTMB [2]. TMB was approximately 30-fold less potent than morphine at the μ receptor, consistent with its classification as a weak opioid agonist [2]. Crucially, this weak partial agonism at peripheral opioid receptors—combined with negligible central nervous system penetration at therapeutic doses—allows trimebutine to modulate GI motility and visceral pain without the abuse liability, respiratory depression, or constipation risks associated with classical opioid agonists [3].

Opioid Receptor Selectivity
Reported
Trimebutine Ki 0.34/0.5/0.58 μM (μ/δ/κ); selectivity index 100:12:14.4 vs morphine 100:5:5
Reported broader δ/κ engagement vs morphine; supports peripheral visceral pain research context
Radioligand binding, guinea pig membranes; NDTMB active metabolite also profiled
Opioid Receptor Pharmacology Receptor Binding Affinity Peripheral Opioid Agonism

Pediatric IBS Efficacy

Trimebutine maleate has demonstrated statistically significant and clinically meaningful efficacy in pediatric IBS populations, a patient subgroup where evidence for comparator antispasmodics is notably sparse or absent. In a study of 345 children and adolescents using Rome III diagnostic criteria, trimebutine maleate administered at 3 mg/kg/day in three divided doses for 3 weeks produced clinical recovery in 94.9% of treated patients, compared to only 20.5% spontaneous recovery in the non-medicated control group (p < 0.0001) [1]. This near five-fold improvement over the natural history of pediatric IBS represents a substantial treatment effect. Notably, mebeverine and pinaverium lack comparable pediatric-specific RCT data of this magnitude, and hyoscine butylbromide carries anticholinergic burden concerns (dry mouth, tachycardia, visual disturbance) that limit its pediatric applicability [2].

Pediatric IBS Recovery
Reported
94.9% clinical recovery
Reported endpoint context: high recovery rate in pediatric IBS study vs 20.5% control
3 mg/kg/day × 3 weeks, Rome III criteria; n=345, p
Safety & QT Risk Signal
Context-dependent
AE incidence ~0.4%; QT prolongation risk amplified with hydroxychloroquine co-exposure
Safety-related endpoint monitoring context: cardiac co-exposure requires review
Post-marketing data, pharmacovigilance study 444,575 patients; ANSM short-duration recommendation
Pediatric Gastroenterology Irritable Bowel Syndrome Functional Gastrointestinal Disorders

Safety and Cardiac Risk vs. Anticholinergics

Trimebutine maleate exhibits a quantifiably low adverse event (AE) incidence of approximately 0.4% based on post-marketing surveillance data, with occasional reports of constipation, diarrhea, bowel sounds, oral numbness, drowsiness, dizziness, headache, and rare transaminase elevations [1]. In head-to-head comparison with mebeverine (Rahman 2014 RCT), no adverse events were observed in either treatment arm during the 6-week trial period [2]. This favorable tolerability profile contrasts with the anticholinergic burden of hyoscine butylbromide (dry mouth, tachycardia, impaired vision, urinary retention) and the esophageal ulceration risk reported with pinaverium bromide [3]. However, a safety signal has emerged: a 2021 Korean pharmacovigilance study using data from 444,575 patients observed that the risk of QT interval prolongation associated with hydroxychloroquine was amplified in patients concomitantly exposed to trimebutine [4]. Additionally, overdose cases have been associated with cardiac events including bradycardia, ventricular tachycardia, and QT prolongation, as well as neurological events (loss of consciousness, coma, seizures) [4]. The French regulatory authority (ANSM) consequently recommends short-duration treatment and contraindicates use in children under 2 years [5].

Safety & QT Risk Signal
Context-dependent
AE incidence ~0.4%; QT prolongation risk amplified with hydroxychloroquine co-exposure
Safety-related endpoint monitoring context: cardiac co-exposure requires review
Post-marketing data, pharmacovigilance study 444,575 patients; ANSM short-duration recommendation
Drug Safety Adverse Event Profile Cardiovascular Risk Assessment

Trimebutine Maleate Application Scenarios


Mixed-Symptom IBS and Alternating Bowel Habits

Trimebutine maleate is the preferred antispasmodic for IBS patients presenting with alternating or mixed bowel habits (IBS-M), where single-mechanism agents may exacerbate one symptom dimension while relieving another. The compound's unique bidirectional motility modulation—stimulating hypomotile segments at low concentrations (≤1 μM) via opioid receptor-mediated enhancement of acetylcholine release, and inhibiting hypermotile segments at higher concentrations (≥10 μM) via L-type Ca²⁺ and BKCa channel blockade [1]—directly addresses the pathophysiological hallmark of IBS-M. The head-to-head RCT against mebeverine demonstrated QOL superiority (IBS-QOL 82 vs. 95; p<0.05) [2], while the Poynard meta-analysis confirms a pooled 22% absolute improvement over placebo across IBS subtypes [3]. Procurement for mixed-IBS formularies should prioritize trimebutine over pure antispasmodics (mebeverine, pinaverium) or pure prokinetics.

Functional Dyspepsia with Delayed Gastric Emptying

Trimebutine maleate 300 mg BID demonstrated statistically significant acceleration of gastric emptying in a multicenter, randomized, double-blind, placebo-controlled trial in functional dyspepsia (FD) patients (N=211). Gastric emptying at 50 minutes post-meal reached 75.5% in the trimebutine group versus 66.6% in the placebo group (p=0.036), with concomitant significant reduction in Glasgow Dyspepsia Severity Score (GDSS) between Week 2 and Week 4 (p=0.02) [1]. In a Bayesian network meta-analysis of prokinetics for FD, trimebutine ranked second only to metoclopramide in efficacy (SUCRA probability 74.5%) and outperformed mosapride (63.3%), domperidone, itopride, and acotiamide [2]. This dual indication capability (IBS + FD) provides procurement efficiency advantages over single-indication antispasmodics.

Pediatric and Adolescent Functional GI Disorders

Trimebutine maleate at 3 mg/kg/day for 3 weeks demonstrated a 94.9% clinical recovery rate in pediatric IBS patients versus 20.5% spontaneous recovery (p<0.0001), yielding a number needed to treat (NNT) of approximately 1.3 [1]. This pediatric evidence base contrasts sharply with the absence of comparable RCT data for mebeverine, pinaverium, and otilonium in pediatric populations. The favorable tolerability profile (0.4% AE incidence) and the avoidance of significant anticholinergic burden (unlike hyoscine) further support pediatric formulary inclusion. Procurement for children's hospitals and pediatric gastroenterology centers should weigh this unique evidence advantage when selecting among antispasmodic options.

Non-Narcotic Visceral Analgesia: Peripheral Opioid Targeting

Trimebutine's pharmacological fingerprint—μ/δ/κ opioid receptor agonism (Ki: 0.34/0.5/0.58 μM) with a receptor selectivity index of 100:12:14.4 [1], combined with 30-fold lower μ-receptor potency than morphine [2]—positions it as a research tool for investigating peripheral opioid-mediated visceral analgesia without central opioid adverse effects. Unlike morphine (selectivity index 100:5:5), trimebutine's broader δ and κ engagement profile may contribute to its unique gut-restricted analgesic properties. Preclinical models demonstrate that trimebutine's effects on electrically stimulated acetylcholine release in guinea pig ileum are naloxone-reversible, confirming opioid receptor mediation [3]. This makes trimebutine maleate a valuable reference compound for academic and industrial research programs targeting peripherally restricted opioid analgesia for functional GI disorders.

Application
Selection Property
Validation Focus
Mixed-symptom functional GI models
Bidirectional motility modulation assay context
Endpoint response across hypo- and hypermotility states
Gastric emptying / dyspepsia research
Prokinetic-like acceleration in FD models
Gastric emptying and symptom-score endpoints
Pediatric GI disorder studies
Reported pediatric recovery endpoint context
Age-specific response and tolerability endpoints
Peripheral opioid visceral pain research
μ/δ/κ receptor engagement profile
Visceral pain model endpoints, naloxone reversibility

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